2-Fluoro-5-(dimethylaminomethyl)phenylboronic acid pinacol ester
Overview
Description
2-Fluoro-5-(dimethylaminomethyl)phenylboronic acid pinacol ester is a chemical compound with the CAS Number: 1431470-48-2 and Linear Formula: C15H23BFNO2 . It has a molecular weight of 279.16 . The IUPAC name of this compound is [4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N,N-dimethylmethanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H23BFNO2/c1-14(2)15(3,4)20-16(19-14)12-9-11(10-18(5)6)7-8-13(12)17/h7-9H,10H2,1-6H3 . This code provides a unique representation of the molecular structure.Chemical Reactions Analysis
Boronic acids and their esters, such as this compound, are often used in Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .Scientific Research Applications
1. Functionalization via Lithiation and Reaction with Electrophiles This compound is used as a reactant for functionalization via lithiation and reaction with electrophiles . This process involves the introduction of functional groups into a substrate to change its chemical properties.
Rhodium-Catalyzed Conjugate Addition Reactions
It is also used in selective rhodium-catalyzed conjugate addition reactions . These reactions are crucial in the formation of carbon-carbon bonds, which are fundamental in organic synthesis.
3. Preparation of Inhibitors of Kinesin Spindle Protein The compound is used in the preparation of inhibitors of kinesin spindle protein (KSP) for potential use as antitumor agents . KSP inhibitors can disrupt the formation of the mitotic spindle, an essential component for cell division, thereby inhibiting the growth of cancer cells.
Drug Delivery Systems
In the field of drug delivery, this compound has been used to structurally modify hyaluronic acid (HA) with phenylboronic acid pinacol ester (PBAP) to develop a reactive oxygen species (ROS)-responsive drug delivery system . This system can encapsulate drugs like curcumin (CUR) to form curcumin-loaded nanoparticles (HA@CUR NPs), enhancing the efficiency of drug delivery.
Protodeboronation
The compound is involved in protodeboronation processes . Protodeboronation is a type of organic reaction where a boronic ester or acid is converted to a hydrocarbon.
Hydrolysis Studies
Phenylboronic pinacol esters, including this compound, are studied for their susceptibility to hydrolysis . Understanding the stability of these compounds in water is crucial for their use in the design of new drugs and drug delivery devices.
Synthesis of Boron-Containing Primary Amines
This compound has been synthesized for use as building blocks in the study of peptoids . Peptoids are a type of synthetic polymer that mimic the structure and functionality of proteins.
Crystal Structure and DFT Study
The compound has been subjected to crystallographic and conformational analyses, and its molecular structure has been calculated using density functional theory (DFT) . These studies reveal the molecular structure characteristics, conformation, and some special physical and chemical properties of the compound.
properties
IUPAC Name |
1-[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-N,N-dimethylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23BFNO2/c1-14(2)15(3,4)20-16(19-14)12-9-11(10-18(5)6)7-8-13(12)17/h7-9H,10H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMMHWBVAEMEASZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)CN(C)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23BFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-(dimethylaminomethyl)phenylboronic acid pinacol ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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